Cas no 109523-93-5 (3-Pyridinecarboxylicacid, (2'-chloro[1,1'-biphenyl]-4-yl)methyl ester)

3-Pyridinecarboxylicacid, (2'-chloro[1,1'-biphenyl]-4-yl)methyl ester structure
109523-93-5 structure
Product Name:3-Pyridinecarboxylicacid, (2'-chloro[1,1'-biphenyl]-4-yl)methyl ester
CAS No:109523-93-5
MF:C19H14ClNO2
MW:323.772964000702
CID:185731
PubChem ID:3066116
Update Time:2025-04-19

3-Pyridinecarboxylicacid, (2'-chloro[1,1'-biphenyl]-4-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, (2'-chloro[1,1'-biphenyl]-4-yl)methyl ester
    • [4-(2-chlorophenyl)phenyl]methyl pyridine-3-carboxylate
    • 3-Pyridinecarboxylic acid, (2'-chloro(1,1'-biphenyl)-4-yl)methyl ester
    • (2'-Chloro(1,1'-biphenyl)-4-yl)methyl 3-pyridinecarboxylate
    • (2'-chlorobiphenyl-4-yl)methyl pyridine-3-carboxylate
    • 4-(3-Pyridylcarboxymethyl)-2'-chlorobiphenyl
    • F 2882
    • DTXSID10148967
    • 109523-93-5
    • (2'-Chloro-4-biphenylyl)methyl nicotinate
    • 3-Pyridinecarboxylic acid, (2/'-chloro(1,1/'-biphenyl)-4-yl)methyl ester
    • Inchi: 1S/C19H14ClNO2/c20-18-6-2-1-5-17(18)15-9-7-14(8-10-15)13-23-19(22)16-4-3-11-21-12-16/h1-12H,13H2
    • InChI Key: MBGYSYXGNIXGGB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C=CC(COC(C2C=NC=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 323.07142
  • Monoisotopic Mass: 323.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
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